2-methyl-N-3-pyridinyl-5-(2-thienyl)-2H-1,2,6-thiadiazine-3-carboxamide 1,1-dioxide

• IUPAC Name: 2-methyl-1,1-dioxo-N-pyridin-3-yl-5-thiophen-2-yl-1,2,6-thiadiazine-3-carboxamide
• InChI: InChI=1S/C14H12N4O3S2/c1-18-12(14(19)16-10-4-2-6-15-9-10)8-11(17-23(18,20)21)13-5-3-7-22-13/h2-9H,1H3,(H,16,19)
• InChI Key: XFUHZDMXQWUHGP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=NS1(=O)=O)C2=CC=CS2)C(=O)NC3=CN=CC=C3
• Molecular Formula: C14H12N4O3S2
• Molecular Weight: 348.4 g/mol

Description

2-methyl-N-3-pyridinyl-5-(2-thienyl)-2H-1,2,6-thiadiazine-3-carboxamide 1,1-dioxide is a useful research compound. Its molecular formula is C14H12N4O3S2 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.03508260 g/mol and the complexity rating of the compound is 639. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Activity

One study synthesized novel derivatives similar to the specified chemical compound, focusing on their potential anticancer activity. These derivatives showed reasonable to moderate effectiveness against human cancer cell lines such as HCT-116, MCF-7, and HeLa. The novel heterocyclic ring system of these compounds was confirmed through extensive spectroscopic analysis, including 1D-NMR and 2D-NMR, highlighting their potential in anticancer drug design (J. Sławiński, Aleksandra Grzonek, B. Żołnowska, A. Kawiak, 2015).

Antimycobacterial Activity

Another area of application involves derivatives with substituted isosteres of pyridine- and pyrazinecarboxylic acids, which were synthesized and tested against Mycobacterium tuberculosis. These compounds, designed to improve cellular permeability and be transformed into active species upon entering the mycobacterial cell wall, exhibited varying degrees of potency, suggesting their potential use in treating tuberculosis (M. Gezginci, Andmalcolm A. Martin, S. Franzblau, 1998).

Antimicrobial Activity

Research on pyridine-bridged 2,6-bis-carboxamide Schiff's bases derived from similar compounds has been conducted to explore their antimicrobial properties. These compounds demonstrated significant bactericidal and fungicidal activities, making them potential candidates for developing new antimicrobial agents (M. Al-Omar, A. Amr, 2010).